Cas no 920450-08-4 (1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine)

• Product Name: 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine
• CAS No: 920450-08-4
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 2173918
• PubChem ID: 28063397
• Update Time: 2025-10-31

1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine
• (1-Ethyl-1H-imidazol-2-ylmethyl)-methyl-amine, AldrichCPR
• 1-(1-ethylimidazol-2-yl)-N-methylmethanamine
• G22657
• 920450-08-4
• MFCD08060588
• EN300-1257065
• AKOS005174948
• [(1-ethyl-1H-imidazol-2-yl)methyl](methyl)amine
• [(1-ETHYLIMIDAZOL-2-YL)METHYL](METHYL)AMINE
• (1-Ethyl-1H-imidazol-2-ylmethyl)-methyl-amine
• DB-258583
• ALBB-015097
• BS-40733
• ((1-ethyl-1H-imidazol-2-yl)methyl)(methyl)amine
• 850-556-0

• MDL： MFCD08060588
• Inchi： 1S/C7H13N3/c1-3-10-5-4-9-7(10)6-8-2/h4-5,8H,3,6H2,1-2H3
• InChI Key： DPAINHKACVOQJW-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CNC)CC

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.8Ų

1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine

Comprehensive Overview of 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine (CAS No. 920450-08-4)

The compound 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine (CAS No. 920450-08-4) is a specialized organic molecule featuring an imidazole core substituted with ethyl and methylamine functional groups. This structure grants it unique chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its heterocyclic framework is particularly notable for its potential in modulating biological activity, a trait highly sought after in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine. Researchers are exploring its role as a building block for novel therapeutics, especially in targeting enzyme inhibition and receptor modulation. Its CAS No. 920450-08-4 is frequently queried in scientific databases, reflecting its growing relevance in high-throughput screening and computational chemistry workflows.

The imidazole ring in 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine contributes to its polarity and hydrogen-bonding capacity, properties critical for solubility and bioavailability in drug formulations. These attributes align with current industry demands for bioactive scaffolds that balance efficacy and safety. Moreover, its structural versatility supports derivatization, a key factor in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 920450-08-4 is gaining traction in catalysis and polymer science. Its ability to act as a ligand or co-catalyst in metal-organic frameworks (MOFs) is under investigation, particularly for sustainable manufacturing processes. This aligns with global initiatives toward carbon-neutral synthesis and waste reduction, addressing common search queries like "eco-friendly chemical intermediates."

Analytical characterization of 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards for research-grade chemicals, a topic frequently searched by quality control professionals. The compound's stability under varying pH and temperature conditions further enhances its utility in formulation development.

In summary, 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine (CAS No. 920450-08-4) represents a multifaceted tool for modern chemistry. Its applications span from medicinal chemistry to industrial catalysis, resonating with contemporary scientific priorities like precision medicine and sustainable technology. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across multiple disciplines.